Cas no 432027-49-1 (1,4-Benzenediamine,2-(1-propen-1-yl)-)

1,4-Benzenediamine,2-(1-propen-1-yl)- structure
432027-49-1 structure
Product Name:1,4-Benzenediamine,2-(1-propen-1-yl)-
CAS No:432027-49-1
MF:C9H12N2
MW:148.204981803894
CID:326907
Update Time:2022-09-22

1,4-Benzenediamine,2-(1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,2-(1-propen-1-yl)-
    • 1,4-Benzenediamine,2-(1-propenyl)-(9CI)
    • 1,4-Benzenediamine, 2-(1-propen-1-yl)-
    • Inchi: 1S/C9H12N2/c1-2-3-7-6-8(10)4-5-9(7)11/h2-6H,10-11H2,1H3
    • InChI Key: BBJFYVNGXJSBTI-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(N)C=C1C=CC

Computed Properties

  • Exact Mass: 148.1
  • Monoisotopic Mass: 148.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 52A^2
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